Cas no 127794-14-3 (Guanosine,7,8-dihydro-7-methyl-8-thioxo- (9CI))

Guanosine,7,8-dihydro-7-methyl-8-thioxo- (9CI) structure
127794-14-3 structure
Product Name:Guanosine,7,8-dihydro-7-methyl-8-thioxo- (9CI)
CAS No:127794-14-3
MF:C11H15N5O5S
MW:329.332300424576
CID:152693
PubChem ID:135435112
Update Time:2025-04-19

Guanosine,7,8-dihydro-7-methyl-8-thioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Guanosine,7,8-dihydro-7-methyl-8-thioxo- (9CI)
    • 7,8-dihydro-7-methyl-8-thioxoguanosine
    • 7,8-Dmtog
    • 7-methyl-8-thioxoguanosine
    • Guanosine, 7,8-dihydro-7-methyl-8-thioxo-
    • 6H-Purin-6-one, 2-amino-1,7,8,9-tetrahydro-7-methyl-9-b-D-ribofuranosyl-8-thioxo-
    • DTXSID80925984
    • 6-Hydroxy-2-imino-7-methyl-9-pentofuranosyl-2,3,7,9-tetrahydro-8H-purine-8-thione
    • 2-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7-methyl-8-thioxo-8,9-dihydro-1H-purin-6(7H)-one
    • 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-methyl-8-sulfanylidene-1H-purin-6-one
    • 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-7-methyl-8-thioxo-1H-purin-6-one
    • SCHEMBL6448926
    • 127794-14-3
    • 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-methyl-8-sulfanylidene-3H-purin-6-one
    • Inchi: 1S/C11H15N5O5S/c1-15-4-7(13-10(12)14-8(4)20)16(11(15)22)9-6(19)5(18)3(2-17)21-9/h3,5-6,9,17-19H,2H2,1H3,(H3,12,13,14,20)/t3-,5-,6-,9-/m1/s1
    • InChI Key: RYCBQZRMWCNRMH-UUOKFMHZSA-N
    • SMILES: S=C1N(C)C2C(NC(N)=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

  • Exact Mass: 329.07955
  • Monoisotopic Mass: 329.079389
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: -2.8
  • Topological Polar Surface Area: 176

Experimental Properties

  • Density: 2.11
  • Boiling Point: 581.1°C at 760 mmHg
  • Flash Point: 305.2°C
  • Refractive Index: 1.92
  • PSA: 143.88
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